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Compound of Interest

Compound Name:
5-Chloropyrimidine-2-

carbaldehyde

CAS No.: 944900-20-3

Cat. No.: B1395857

Get Quote

An In-Depth Technical Guide to the Physical Properties of 5-Chloropyrimidine-2-
carbaldehyde

Abstract
5-Chloropyrimidine-2-carbaldehyde is a heterocyclic aldehyde of significant interest to

researchers in medicinal chemistry and materials science. Its unique electronic properties,

stemming from the electron-withdrawing pyrimidine ring and the reactive aldehyde group, make

it a valuable building block for the synthesis of complex molecular architectures. This guide

provides a comprehensive overview of its core physical, chemical, and safety properties,

offering a critical data resource for scientists and drug development professionals. We will

delve into its structural characteristics, physicochemical parameters, and essential handling

protocols to ensure its effective and safe utilization in a laboratory setting.

Chemical Identity and Structure
The foundational step in utilizing any chemical reagent is a thorough understanding of its

identity and structure. The aldehyde functional group at the 2-position and the chloro-
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substituent at the 5-position of the pyrimidine ring are key features that dictate its reactivity and

physical behavior.

IUPAC Name: 5-Chloropyrimidine-2-carbaldehyde

CAS Number: 944900-20-3

Molecular Formula: C₅H₃ClN₂O

Synonyms: 5-Chloro-pyrimidine-2-carbaldehyde

The structural arrangement of these functional groups is depicted below.

To cite this document: BenchChem. [physical properties of 5-Chloropyrimidine-2-
carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1395857/docs#physical-properties-of-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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